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Compound of Interest

Compound Name: 2-Butylphenol

Cat. No.: B3051182

Essential Guide to Safely Handling 2-Butylphenol

This guide provides comprehensive safety and logistical information for the handling and
disposal of 2-Butylphenol, tailored for researchers, scientists, and drug development
professionals. Following these procedures is critical for ensuring laboratory safety and
minimizing exposure risks.

Hazard Identification and Risk Assessment

2-Butylphenol is a corrosive chemical that presents significant health risks. It can cause
severe burns to the skin and eyes, as well as to the digestive and respiratory tracts upon
contact or inhalation.[1] The substance is harmful if swallowed or absorbed through the skin.[1]
It is also recognized as being toxic to aquatic life with long-lasting effects.[2] Chronic exposure
can lead to dermatitis.[1]

Physical and Chemical Properties

Understanding the properties of 2-Butylphenol is crucial for its safe handling and storage.
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Property Value

Physical State Clear, amber liquid[1]
Molecular Formula C10H140[1]

Molecular Weight 150.22 g/mol [1]

Boiling Point 226 - 228 °C @ 760 mmHg[1]
Melting Point 12 °C[1]

Flash Point 112 °C (233.6 °F)[1]

Vapor Pressure 0.05 mm Hg @ 25 °C[1]
Specific Gravity 0.982 g/cm?3[1]

Solubility Insoluble in water[1]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential to minimize exposure. The
following PPE is mandatory when handling 2-Butylphenol.
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Body Part

Required PPE

Rationale and
Specifications

Eyes/Face

Chemical Splash Goggles and
Face Shield

Goggles must be worn to
protect against splashes. A
face shield is recommended
when there is a significant risk

of splashing.[1][3]

Skin

Chemical-Resistant Gloves

Nitrile or butyl rubber gloves
are recommended. Always
inspect gloves for integrity
before use and dispose of

them properly after handling.
[1]14]

Body

Laboratory Coat

Alab coat or other appropriate
protective clothing must be

worn to prevent skin contact.

[1]

Respiratory

NIOSH-Approved Respirator

Use a respirator with an
appropriate vapor/acid gas
cartridge if working outside of a
fume hood, if ventilation is
inadequate, or if exposure
limits are likely to be

exceeded.[1]

Operational Plan: Safe Handling Workflow

Adherence to a strict operational workflow is critical for safety. The following diagram and steps

outline the key procedures for handling 2-Butylphenol.
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1. Preparation

Ensure work area is
repared and ventilated

2. Don PPE

erify correct PPE is worn

3. Chemical Handling

omplete chemical transfer
or experiment

4. Decontamination

lean work surfaces
and equipment

5. Waste Segregation

Separate liquid, solid,
and aqueous waste

6. Disposal

Store waste in labeled,
sealed containers

7. Doff PPE

Click to download full resolution via product page

Caption: Workflow for the Safe Handling of 2-Butylphenol.
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Step-by-Step Handling Procedure

o Preparation: Work in a designated area, preferably within a chemical fume hood. Ensure that
an eyewash station and a safety shower are readily accessible.[1]

o Personal Protective Equipment (PPE): Before handling, put on all required PPE as detailed
in the table above.

e Handling:

[e]

Use only with adequate ventilation.[1]

o

Avoid breathing vapor or mist.[1]

[¢]

Prevent contact with eyes, skin, and clothing.[1]

[¢]

Keep the container tightly closed when not in use.[1]

o Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container. The storage
area should be designated for corrosive materials and be away from incompatible
substances such as oxidizing agents, bases, and various metals like copper and steel.[1][5]

Experimental Protocol: Weighing and Preparing a
Solution of 2-Butylphenol

This protocol provides a step-by-step methodology for safely preparing a solution of 2-
Butylphenol.

¢ Pre-Experiment Checklist:

[¢]

Confirm the fume hood is operational.

[¢]

Assemble all necessary glassware and equipment.

o

Verify the availability of an appropriate solvent and waste containers.

o

Ensure all required PPE is correctly worn.
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» Weighing Procedure:
o Place a clean, dry beaker on an analytical balance within the fume hood.
o Tare the balance.

o Carefully dispense the required amount of 2-Butylphenol into the beaker using a clean
pipette.

o Record the weight and securely close the 2-Butylphenol container.
» Solution Preparation:
o Slowly add the desired solvent to the beaker containing the 2-Butylphenol.

o If necessary, stir the mixture with a magnetic stirrer until the 2-Butylphenol is fully
dissolved.

o Transfer the prepared solution to a clearly labeled storage bottle.
e Post-Procedure:

o Decontaminate all glassware and equipment that came into contact with 2-Butylphenol
using a suitable solvent. Dispose of the solvent rinsate as hazardous organic waste.[6]

o Wipe down the work area with an appropriate cleaning agent.
o Segregate and dispose of all waste as per the disposal plan.

Disposal Plan

Proper disposal of 2-Butylphenol and associated waste is crucial to prevent environmental
contamination and ensure safety.

» General Principle: Do not dispose of 2-Butylphenol with regular garbage or discharge it into
the sewage system.[4][6] All waste must be treated as hazardous.

o Waste Segregation:
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o Organic Waste: Any unused 2-Butylphenol or solutions should be collected in a container
labeled "Non-Halogenated Organic Hazardous Waste".[6]

o Solid Waste: Contaminated items such as gloves, pipette tips, and paper towels should be
placed in a designated "Solid Hazardous Waste" container.[4][6]

o Agqueous Waste: If applicable, the agueous layer from any extraction process should be
collected in a container labeled "Aqueous Hazardous Waste".[6]

o Container Management:

o Ensure all waste containers are clearly labeled with their contents and associated
hazards.[6]

o Keep waste containers securely sealed when not in use.[4]

o Store waste in a designated and secure satellite accumulation area until it is collected by a
licensed waste disposal service.[6]

o Empty Containers: Empty containers that held 2-Butylphenol should be treated as
hazardous waste as they may retain product residue.[4] They should be collected for
disposal by a licensed contractor and not be reused.

Emergency Procedures: Spills and Exposure

Immediate and appropriate action is critical in the event of a spill or exposure.
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Incident Immediate Action

Immediately flush the affected skin with plenty of
) water for at least 15 minutes while removing all
Skin Contact . .
contaminated clothing and shoes. Seek

immediate medical attention.[1]

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact ) ] ]

the upper and lower eyelids. Seek immediate

medical attention.[1]

Move the individual to fresh air. If breathing is
difficult or has stopped, provide artificial

Inhalation o ) ] ] ]
respiration. Seek immediate medical attention.

[1]

Do NOT induce vomiting. If the person is

conscious, have them rinse their mouth with
Ingestion water and drink a cupful of water. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[1]

In a well-ventilated area and while wearing full

PPE, absorb the spill with an inert material such
Minor Spill as sand, vermiculite, or earth. Place the

absorbed material into a suitable container for

hazardous waste disposal.[1]

Evacuate the area immediately. Alert others and
) ) contact your institution's environmental health
Major Spill
and safety department or emergency response

team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling 2-
Butylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3051182#personal-protective-equipment-for-

handling-2-butylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://pim-resources.coleparmer.com/sds/45186.pdf
https://www.chemos.de/import/data/msds/GB_en/96-76-4-A0004723-GB-en.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_4_tert_Butyl_2_ethylphenol.pdf
https://www.benchchem.com/pdf/Best_practices_for_handling_and_disposal_of_2_2_Methylenebis_4_t_butylphenol_waste.pdf
https://datasheets.scbt.com/sc-231149.pdf
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_the_Proper_Disposal_of_2_2_Methylenebis_4_t_butylphenol.pdf
https://www.benchchem.com/product/b3051182#personal-protective-equipment-for-handling-2-butylphenol
https://www.benchchem.com/product/b3051182#personal-protective-equipment-for-handling-2-butylphenol
https://www.benchchem.com/product/b3051182#personal-protective-equipment-for-handling-2-butylphenol
https://www.benchchem.com/product/b3051182#personal-protective-equipment-for-handling-2-butylphenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3051182?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

